N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide

• IUPAC Name: N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C12H14N4O/c1-9-13-5-6-16(9)12-4-3-11(8-15-12)7-14-10(2)17/h3-6,8H,7H2,1-2H3,(H,14,17)
• InChI Key: BAOOQTRGZFOEOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=C(C=C2)CNC(=O)C
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MIAA, and it has been synthesized through various methods.

Mechanism of Action

The mechanism of action of MIAA is not fully understood, but it is believed to act through various pathways, including the inhibition of protein kinase C and the activation of the AMP-activated protein kinase. MIAA has also been shown to modulate the expression of various genes involved in cell growth, apoptosis, and inflammation.
Biochemical and Physiological Effects:
MIAA has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, improvement of cognitive function, reduction of inflammation, and improvement of blood flow. MIAA has also been shown to modulate the expression of various genes involved in cell growth, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

MIAA has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, MIAA also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for research on MIAA, including the optimization of its synthesis method, the identification of its molecular targets, and the development of more potent analogs. MIAA also has potential applications in other fields, including infectious diseases and metabolic disorders, which warrant further investigation.
Conclusion:
In conclusion, N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide is a chemical compound that has potential applications in various fields. Its synthesis method has been optimized to obtain high yields, and its scientific research applications have been extensively studied. MIAA has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, MIAA also has some limitations, including its high cost and limited availability. There are several future directions for research on MIAA, including the optimization of its synthesis method, the identification of its molecular targets, and the development of more potent analogs.

Synthesis Methods

MIAA can be synthesized through various methods, including the reaction of 2-methylimidazole with 3-bromomethylpyridine followed by the reaction with acetic anhydride. Another method involves the reaction of 2-methylimidazole with 3-chloromethylpyridine followed by the reaction with sodium acetate and acetic anhydride. These methods have been optimized to obtain high yields of MIAA.

Scientific Research Applications

MIAA has been extensively studied for its potential applications in various fields, including cancer research, neurological disorders, and cardiovascular diseases. In cancer research, MIAA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurological disorders, MIAA has been shown to improve cognitive function and reduce inflammation. In cardiovascular diseases, MIAA has been shown to have vasodilatory effects and improve blood flow.